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Compound of Interest

Compound Name: PVZB1194

Cat. No.: B15605635

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application
of stock solutions of PVZB1194, a potent and selective biphenyl-type inhibitor of the kinesin
spindle protein (KSP/Eg5).

Introduction

PVZB1194 is a small molecule inhibitor that targets the kinesin spindle protein (KSP), also
known as Eg5 or KIF11.[1] KSP is a motor protein essential for the formation of the bipolar
spindle during mitosis.[2] Inhibition of KSP leads to mitotic arrest and subsequent apoptosis in
proliferating cells, making it a key target in cancer therapy.[2][3] PVZB1194 acts as an
allosteric, ATP-competitive inhibitor by binding to a pocket at the interface of the a4 and a6
helices of the Eg5 motor domain.[2][4][5][6][7] This binding event distorts the ATP-binding site,
thereby inhibiting ATPase activity.[3] This unique mechanism of action makes PVZB1194 a
valuable tool for studying mitotic processes and a potential candidate for anticancer drug
development.[3][8]

Quantitative Data Summary

The following table summarizes the key quantitative data for PVZB1194.
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Property Value Reference
Molecular Formula C13HoF4NO2S [9]
Molecular Weight 319.27 g/mol [9]

CAS Number 1141768-04-8 [9]
Appearance Solid 9]
Solubility (25°C) > 250 mg/mL in DMSO [9]

ICso (KSP ATPase) 0.12 uM [10]

ICso (HelLa cell proliferation) 55 uM [10]

Experimental Protocols

Preparation of a 10 mM PVZB1194 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of PVZB1194 in dimethyl

sulfoxide (DMSO).

Materials:

e PVZB1194 solid powder

o Anhydrous dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips
» Vortex mixer

e Analytical balance

Procedure:

e Determine the required mass of PVZB1194:
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o To prepare 1 mL of a 10 mM stock solution, calculate the required mass using the
following formula:

» Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

= Mass (mg) = 0.010 mol/L x 0.001 L x 319.27 g/mol = 3.1927 mg

o Weigh the PVZB1194 powder:

o Carefully weigh out approximately 3.2 mg of PVZB1194 powder on an analytical balance
and transfer it to a sterile microcentrifuge tube. Record the exact weight.

e Add DMSO:

o Calculate the precise volume of DMSO needed to achieve a 10 mM concentration based
on the actual weight of the PVZB1194 powder.

= Volume (uL) = (Mass (mg) / 319.27 g/mol ) / 0.010 mol/L x 1,000,000 pL/L

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
PVZB1194 powder.

e Dissolve the compound:

o Vortex the tube thoroughly until the PVZB1194 is completely dissolved. The solution
should be clear and free of particulates.

 Aliquot and Store:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.[10]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[9][10]

Storage Guidelines:
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Storage Type Temperature Duration Reference
Powder -20°C 3years [9]

4°C 2 years [9]

In Solvent -80°C 6 months [9][10]
-20°C 1 month [9][10]

Mandatory Visualizations
PVZB1194 Mechanism of Action Workflow

The following diagram illustrates the experimental workflow to study the effect of PVZB1194 on

cell proliferation.
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Caption: Experimental workflow for PVZB1194 application.
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PVZB1194 Signaling Pathway

The following diagram illustrates the signaling pathway affected by PVZB1194, leading to

mitotic arrest.
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Caption: PVZB1194 mechanism of action in mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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